Cas no 1374656-13-9 (methyl 4-amino-1-fluoro-cyclohexanecarboxylate)

• Product Name: methyl 4-amino-1-fluoro-cyclohexanecarboxylate
• CAS No: 1374656-13-9
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• MDL: MFCD24856446
• CID: 4697697
• PubChem ID: 84049693
• Update Time: 2025-11-01

methyl 4-amino-1-fluoro-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-fluorocyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 4-amino-1-fluoro-, methyl ester
• methyl 4-amino-1-fluoro-cyclohexanecarboxylate

• MDL： MFCD24856446
• Inchi： 1S/C8H14FNO2/c1-12-7(11)8(9)4-2-6(10)3-5-8/h6H,2-5,10H2,1H3
• InChI Key： DCIGCGTYPGIYRC-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC)CCC(CC1)N

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3

Additional information on methyl 4-amino-1-fluoro-cyclohexanecarboxylate

Methyl 4-amino-1-fluoro-cyclohexanecarboxylate (CAS No. 1374656-13-9): A Comprehensive Overview

Methyl 4-amino-1-fluoro-cyclohexanecarboxylate (CAS No. 1374656-13-9) is a fluorinated cyclohexane derivative that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, characterized by a carboxylate ester group and an amino substituent on a fluorinated cyclohexane backbone, presents a versatile scaffold for the development of novel bioactive molecules.

The incorporation of a fluorine atom into the cyclohexane ring imparts distinct physicochemical properties, including enhanced metabolic stability and improved binding affinity to biological targets. These attributes make methyl 4-amino-1-fluoro-cyclohexanecarboxylate a promising candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, the interest in fluorinated compounds has surged due to their ability to modulate the pharmacokinetic and pharmacodynamic profiles of therapeutic agents. The fluorine atom can influence electronic distribution, lipophilicity, and binding interactions, making it a valuable tool in rational drug design. The specific substitution pattern in methyl 4-amino-1-fluoro-cyclohexanecarboxylate allows for fine-tuning these properties, enabling the optimization of lead compounds for various therapeutic applications.

One of the most compelling aspects of this compound is its potential utility in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The structural features of methyl 4-amino-1-fluoro-cyclohexanecarboxylate, particularly the amino and fluoro-substituted cyclohexane ring, suggest that it may interact with the active sites of kinases, thereby inhibiting their activity. Preliminary computational studies have indicated that this compound exhibits favorable binding interactions with several kinase targets, warranting further experimental validation.

Additionally, the carboxylate ester group in methyl 4-amino-1-fluoro-cyclohexanecarboxylate provides a handle for further chemical modification. This functionality can be utilized to introduce additional substituents or linkages, enabling the synthesis of more complex derivatives with tailored biological activities. Such modifications are crucial for optimizing drug candidates and improving their therapeutic efficacy.

The synthesis of methyl 4-amino-1-fluoro-cyclohexanecarboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the fluorine atom, in particular, necessitates specialized synthetic methodologies to achieve regioselective functionalization. Advances in fluorination chemistry have provided novel tools for incorporating fluorine atoms into complex molecular frameworks, making the synthesis of this compound more feasible than ever before.

In the context of drug discovery, the availability of high-quality starting materials like methyl 4-amino-1-fluoro-cyclohexanecarboxylate is essential for rapid hit identification and lead optimization. Researchers can leverage this compound as a building block to explore new chemical spaces and discover innovative therapeutic agents. Its unique structural features make it particularly well-suited for exploring structure-activity relationships (SAR) in kinase inhibition and other pharmacological contexts.

The growing body of literature on fluorinated compounds underscores their importance in modern drug development. Studies have demonstrated that fluorine atoms can enhance drug potency, selectivity, and bioavailability. The work done with methyl 4-amino-1-fluoro-cyclohexanecarboxylate contributes to this expanding knowledge base by providing insights into how specific fluorinated scaffolds can be exploited for therapeutic benefit.

Future research directions may focus on exploring the potential applications of methyl 4-amino-1-fluoro-cyclohexanecarboxylate in other therapeutic areas beyond kinase inhibition. For instance, its structural motifs could be adapted for use in developing treatments for neurological disorders or infectious diseases. The versatility of this compound makes it a valuable asset in the pharmaceutical chemist's toolkit.

In conclusion, methyl 4-amino-1-fluoro-cyclohexanecarboxylate (CAS No. 1374656-13-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new applications for fluorinated compounds, methyl 4-amino-1-fluoro-cyclohexanecarboxylate is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic domains.